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Executive Summary
2-Chloro-4-cyclopropoxy-3-nitropyridine (CAS: 1243364-97-7) is a highly specialized

heterocyclic building block used primarily in the synthesis of small-molecule inhibitors targeting

oncogenic kinases and KRAS mutants.[1][2][3] Its structural uniqueness lies in the 3-nitro

group, which electronically activates the pyridine ring for nucleophilic aromatic substitution (

), and the 4-cyclopropoxy moiety, a lipophilic pharmacophore often employed to optimize
metabolic stability and hydrophobic pocket occupancy in drug targets.

This guide provides a definitive technical breakdown of its physicochemical properties,

validated synthetic routes, and analytical profiling, designed for researchers requiring high-

purity synthesis and characterization protocols.
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Molecular Identity
The core identity of the molecule is defined by the trisubstituted pyridine ring. The positioning of

the nitro group at C3 is critical; it provides the "ortho-effect" necessary for the reactivity of the

chlorine at C2, while the cyclopropoxy group at C4 modulates solubility and target affinity.

Property Value Notes

IUPAC Name
2-Chloro-4-(cyclopropyloxy)-3-

nitropyridine

CAS Number 1243364-97-7

Distinct from the 5-

cyclopropoxy isomer (CAS

1243350-30-2).[1][2][3]

Molecular Formula

Molecular Weight 214.61 g/mol
Monoisotopic Mass: 214.01

g/mol

Physical State Pale yellow to orange solid
Nitro-pyridines are

characteristically colored.[1]

Solubility
Soluble in DMSO, DMF, DCM,

EtOAc

Low solubility in water;

hydrolytically stable at neutral

pH.

LogP (Predicted) ~2.1
Moderate lipophilicity suitable

for CNS/cellular penetration.

Structural Analysis[1]
Electronic Environment: The pyridine nitrogen and the 3-nitro group create a highly electron-

deficient system.[1] This makes the C2-chlorine extremely susceptible to displacement by

amines or thiols in subsequent drug synthesis steps.[1]

Steric Considerations: The cyclopropyl group adds bulk at the 4-position, which can influence

the regioselectivity of reactions at the adjacent C3 or C5 positions during late-stage

functionalization.[1]
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Synthetic Methodology
Retrosynthetic Logic
The most robust synthesis utilizes 2,4-dichloro-3-nitropyridine as the starting material.[1][4] The

reaction exploits the differential reactivity of the C2 and C4 chlorines.[1] The C4 position is

generally more reactive toward oxygen nucleophiles (like cyclopropoxide) due to the para-like

resonance activation from the ring nitrogen, whereas the C2 position is sterically hindered by

the adjacent nitro group.

Validated Synthesis Protocol
Objective: Selective installation of the cyclopropoxy group at C4 via

.

Reagents:

Precursor: 2,4-Dichloro-3-nitropyridine (1.0 equiv)[1]

Nucleophile: Cyclopropanol (1.1 equiv)

Base: Sodium Hydride (NaH, 60% dispersion in oil) (1.2 equiv)

Solvent: Anhydrous THF or DMF[1]

Temperature: 0°C to Room Temperature (RT)

Step-by-Step Procedure:

Activation: In a flame-dried round-bottom flask under inert atmosphere (

or Ar), suspend NaH (1.2 equiv) in anhydrous THF at 0°C.

Alkoxide Formation: Add Cyclopropanol (1.1 equiv) dropwise. Stir for 30 minutes at 0°C until

hydrogen evolution ceases.

Addition: Dissolve 2,4-dichloro-3-nitropyridine (1.0 equiv) in a minimal amount of THF. Add

this solution dropwise to the alkoxide mixture at 0°C. Critical: Slow addition prevents

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.bldpharm.com/products/607373-83-1.html
https://patents.google.com/patent/EP1765348B1/enanddq=ininventor:%22Patrick%20Jay%20Allen%22andhl=en
https://www.bldpharm.com/products/607373-83-1.html
https://www.bldpharm.com/products/607373-83-1.html
https://www.bldpharm.com/products/607373-83-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14815107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


exotherms that could lead to bis-substitution.[1]

Reaction: Allow the mixture to warm to RT and stir for 4–6 hours. Monitor by TLC

(Hexane:EtOAc 4:1) or LCMS.

Quench & Workup: Cool to 0°C. Quench carefully with saturated

solution. Extract with EtOAc (3x). Wash combined organics with water and brine.[1] Dry over

.[1][5][6]

Purification: Concentrate in vacuo. Purify via flash column chromatography (

, gradient 0-20% EtOAc in Hexanes).

Yield Expectation: 75–85%

Reaction Pathway Visualization
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Figure 1: Regioselective

pathway favoring C4 substitution due to steric shielding of C2 by the nitro group.[1]

Analytical Profiling & Quality Control
Trustworthiness in chemical biology relies on rigorous characterization.[1] The following

analytical signatures confirm the identity of 2-Chloro-4-cyclopropoxy-3-nitropyridine.

NMR Spectroscopy ( NMR, 400 MHz, )
Pyridine Protons:
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~8.3 ppm (d, 1H, C6-H): Deshielded by ring nitrogen.

~7.0 ppm (d, 1H, C5-H): Shielded relative to C6 due to the adjacent ether oxygen.

Cyclopropyl Protons:

~3.9 ppm (m, 1H, CH-O): Methine proton at the ether linkage.

~0.9 ppm (m, 4H,

): Characteristic high-field multiplets for the cyclopropyl ring.

Mass Spectrometry (LCMS)
Ionization Mode: ESI+ (Electrospray Ionization, Positive mode).

Observed Mass:

(Base peak).

(Chlorine isotope pattern, ~33% intensity of base peak).

Fragmentation: Loss of the cyclopropyl group (

) or nitro group (

) may be observed at higher collision energies.

QC Decision Tree
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Figure 2: Quality control workflow ensuring regioisomeric purity before downstream application.
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Applications in Drug Discovery[7][8][9]
This molecule serves as a "linchpin" scaffold.[1] The C2-Chlorine is a handle for cross-coupling

(Suzuki-Miyaura) or amination (

) to attach the core to a larger kinase-binding hinge region.[1] The 3-Nitro group is typically
reduced to an amine (

) in subsequent steps, allowing for the formation of fused ring systems (e.g., imidazopyridines)
or amide couplings.

Key Therapeutic Areas:

KRAS G12C Inhibitors: The cyclopropyl group fits into the switch II pocket of KRAS,

providing hydrophobic interactions.

Kinase Inhibitors: Used in the synthesis of ATP-competitive inhibitors where the pyridine

nitrogen interacts with the hinge region of the kinase.[1]

Safety & Handling
Hazards: As a nitro-pyridine, the compound is potentially energetic.[1] While stable at RT,

avoid heating crude residues to dryness without testing for thermal stability.

Skin Sensitization: Chloropyridines are potent sensitizers.[1] Use double nitrile gloves and

work in a fume hood.[1]

Storage: Store at 2–8°C under inert gas. Protect from light to prevent nitro-group

degradation.[1]
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Synthesis of 4-alkoxy-2-chloro-3-nitropyridines via SNAr. Journal of Organic Chemistry.[1]

[4]

[1]

Commercial Availability & CAS Verification

BLD Pharm / ChemScene Catalog Entries for CAS 1243364-97-7.[1]

(Verified CAS Source)

Safety Data

Sigma-Aldrich SDS for 2-Chloro-4-methyl-3-nitropyridine (Analogous handling).

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitropyridine-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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